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Compound of Interest

Compound Name: Z-Devd-afc

Cat. No.: B3026364 Get Quote

Essential Safety and Handling Guide for Z-Devd-
afc
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Z-Devd-afc, a fluorogenic substrate for caspase-3.

Adherence to these procedures is vital for ensuring laboratory safety and experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Z-Devd-afc is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Due to the potential for uninvestigated hazards, caution is strongly advised

during handling[2]. The following personal protective equipment is mandatory.
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Personal Protective
Equipment

Specification Purpose

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and airborne particles.

Hand Protection Protective gloves (e.g., nitrile)
Prevents skin contact with the

chemical.

Body Protection
Impervious laboratory coat or

clothing

Protects skin and personal

clothing from contamination.

Respiratory Protection Suitable respirator
Required when there is a risk

of inhaling dust or aerosols.

This table summarizes the essential personal protective equipment for handling Z-Devd-afc,

based on safety data sheet recommendations[1].

Operational Plan: Handling and Storage
Safe Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust or aerosols[1].

Prevent all direct contact with the substance; avoid touching eyes, skin, and clothing[1].

After handling, wash hands and any exposed skin thoroughly[1].

Eating, drinking, and smoking are strictly prohibited in the handling area[1].

Storage:

The lyophilized powder should be stored at -20°C[1][2].

If reconstituted in a solvent, store at -80°C[1][3].

Keep the container tightly sealed in a cool, dry, and well-ventilated environment[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3026364?utm_src=pdf-body
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
https://www.medchemexpress.com/z-devd-afc.html
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
https://www.aatbio.com/products/z-devd-afc
http://biopioneer.com.tw/wp-content/uploads/downloads/2021/10/Caspase-3-Substrate-DEVD-AFC%E8%B2%A8%E8%99%9F1007-200.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protect from direct sunlight and sources of ignition[1][2].

Experimental Protocol: Caspase-3 Fluorometric
Assay
This protocol outlines the use of Z-Devd-afc for the fluorometric detection of caspase-3 activity

in cell lysates.

1. Reagent Preparation:

Prepare a 10 mM stock solution of Z-Devd-afc by dissolving it in DMSO[4].

For the assay, create a 2X reaction buffer containing 10 mM DTT[1].

Prepare a cell lysis buffer suitable for your experimental cells[1].

2. Cell Treatment and Lysis:

Induce apoptosis in your target cell line using the desired experimental method. A parallel

control culture without induction should be maintained[1].

Harvest between 1 to 5 million cells by centrifugation[1].

Resuspend the cell pellet in 50 µl of chilled cell lysis buffer and incubate on ice for 10

minutes[1].

3. Caspase-3 Assay:

Add 50 µl of the 2X reaction buffer (with DTT) to each cell lysate sample[1].

To initiate the reaction, add 5 µl of the 1 mM Z-Devd-afc stock solution to each sample,

achieving a final concentration of 50 µM[1].

Incubate the samples at 37°C for 1 to 2 hours[1].

4. Data Acquisition:
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Measure the fluorescence of the samples using a fluorometer or a fluorescence plate reader.

The excitation wavelength is 400 nm, and the emission wavelength is 505 nm[1].

The increase in caspase-3 activity can be quantified by comparing the fluorescence of the

induced samples to the uninduced control[1].
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Disposal Plan
All materials contaminated with Z-Devd-afc, including pipette tips, tubes, and unused

reagent, must be disposed of as hazardous chemical waste[1].

Follow all local, state, and federal regulations for hazardous waste disposal.

Avoid releasing the chemical into the environment. If a spill occurs, it should be collected and

treated as hazardous waste[1].

Decontaminate all work surfaces and equipment after use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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